Cas no 898457-11-9 (N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide
• CAS No: 898457-11-9
• MF: C₂₀H₁₅ClN₂O₅S
• MW: 430.861502885818
• CID: 5484376
• Update Time: 2025-05-20

N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-1,3-benzodioxol-5-yl-4-[[(4-chlorophenyl)sulfonyl]amino]-
• N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide

• Inchi： 1S/C20H15ClN2O5S/c21-14-3-8-17(9-4-14)29(25,26)23-15-5-1-13(2-6-15)20(24)22-16-7-10-18-19(11-16)28-12-27-18/h1-11,23H,12H2,(H,22,24)
• InChI Key： DMCJBDOZHWMAHR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)C1=CC=C(NS(C2=CC=C(Cl)C=C2)(=O)=O)C=C1

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide (CAS No. 898457-11-9)

N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide, with the CAS number 898457-11-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both benzodioxole and chlorobenzenesulfonamide moieties in its structure contributes to its unique chemical properties, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. Researchers are increasingly exploring compounds like N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide for their potential applications in modulating specific biological pathways. Its structural features suggest possible interactions with enzymes or receptors involved in inflammation, oncology, or metabolic disorders, aligning with current trends in personalized healthcare and biomarker-driven drug design.

The synthesis of CAS 898457-11-9 involves multi-step organic reactions, including sulfonylation and amidation, to achieve the desired molecular framework. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing its purity and confirming its structure. These methods are essential for ensuring reproducibility in research, a topic frequently searched by scientists and quality control professionals.

One of the most searched questions related to this compound is: "What are the potential applications of benzamide derivatives in medicine?" Studies suggest that derivatives like N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide may exhibit anti-inflammatory, antimicrobial, or even anticancer properties, though further clinical validation is required. This aligns with the growing public interest in alternative therapeutics and natural product-inspired drugs.

From an industrial perspective, the scalability of producing CAS 898457-11-9 is a key consideration. Optimizing reaction conditions to minimize by-products and maximize yield is a common challenge discussed in process chemistry forums. Additionally, the compound's stability under various storage conditions is another frequently searched topic, particularly by pharmaceutical formulators and material scientists.

Environmental and safety profiles of chemical compounds are also hot topics in today's research landscape. While N-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorobenzenesulfonamido)benzamide is not classified as hazardous, its biodegradability and ecotoxicity data are areas of ongoing investigation. This reflects the broader shift toward green chemistry and sustainable drug development, which are highly searched terms in academic and industrial circles.

In summary, CAS 898457-11-9 represents a promising scaffold for further exploration in medicinal chemistry. Its structural complexity and potential bioactivity make it a valuable candidate for researchers focusing on drug discovery, molecular targeting, and therapeutic innovation. As the scientific community continues to uncover its mechanisms and applications, this compound is likely to remain a focal point in both academic and industry-driven studies.